Cas no 396726-03-7 (1-Hydroxy-2-methyl-2-buten-4-yl 4-Diphosphate)

• Product Name: 1-Hydroxy-2-methyl-2-buten-4-yl 4-Diphosphate
• CAS No: 396726-03-7
• Molecular Formula: C₅H₉O₈P₂-₃
• Molecular Weight: 259.06776
• CID: 1514602
• PubChem ID: 5281976

1-Hydroxy-2-methyl-2-buten-4-yl 4-Diphosphate Properties

Names and Identifiers

• Diphosphoric acid, mono[(2E)-4-hydroxy-3-methyl-2-butenyl] ester
• [(4-hydroxy-3-methylbut-2-enoxy)-oxidophosphoryl] phosphate
• (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate
• (E)-4-Hydroxy-3-methylbut-2-enyl diphosphate
• (2E)-4-hydroxy-3-methylbut-2-en-1-yl diphosphate
• 1-hydroxy-2-methylbut-2(E)-en-4-yl diphosphate
• Epitope ID:194672
• (E)-4-hydroxy-3-methylbut-2-en-1-yl diphosphate
• LMPR01010009
• (2E)-4-hydroxy-3-methylbut-2-en-1-yl pyrophosphate
• DTXSID60649459
• (E)-4-hydroxy-3-methyl-2-buten-1-yl pyrophosphate
• CHEMBL145233
• (2E)-4-hydroxy-3-methylbut-2-en-1-yl trihydrogen diphosphate
• (E)-4-hydroxy-3-methyl-2-buten-1-yl diphosphate
• HMBPP
• 1ppw
• [(E)-4-hydroxy-3-methylbut-2-enyl] phosphono hydrogen phosphate
• 1-Hydroxy-2-methyl-2-butenyl 4-diphosphate
• BDBM50236893
• CHEBI:15664
• (E)-4-Hydroxy-3-methyl-but-2-enyl diphosphate
• 1-hydroxy-2-methylbut-2(E)-en-4-yl pyrophosphate
• 396726-03-7
• (E)-1-hydroxy-2-methyl-but-2-enyl 4-diphosphate
• (E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate
• Q2708007
• HDMAPP - 1-Hydroxy-2-Methyl-2-buten-4-yl 4-diphosphate

• InChIKey： MDSIZRKJVDMQOQ-GORDUTHDSA-N
• Inchi： InChI=1S/C5H12O8P2/c1-5(4-6)2-3-12-15(10,11)13-14(7,8)9/h2,6H,3-4H2,1H3,(H,10,11)(H2,7,8,9)/b5-2+
• SMILES： CC(=CCOP(=O)(O)OP(=O)(O)O)CO

Computed Properties

• Exact Mass: 258.97727
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 262.00074133g/mol
• Heavy Atom Count: 15
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 142.01
• Solubility: Soluble (190 g/l) (25 º C),
• Density: 1.685±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Isoprenoid phosphates